Cas no 150113-99-8 (Decanoyl-RVKR-CMK)

Decanoyl-RVKR-CMK structure
Decanoyl-RVKR-CMK structure
Product Name:Decanoyl-RVKR-CMK
CAS No:150113-99-8
MF:C34H66ClN11O5
MW:744.411546230316
CID:99966
PubChem ID:9962075
Update Time:2025-04-27

Decanoyl-RVKR-CMK Chemical and Physical Properties

Names and Identifiers

    • L-Lysinamide,N2-(1-oxodecyl)-L-arginyl-L-valyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-(2-chloroacetyl)butyl]-
    • DECANOYL-ARG-VAL-LYS-ARG-CHLOROMETHYLKETONE
    • DECANOYL-ARG-VAL-LYS-ARG-CMK
    • Decanoyl-RVKR-CMK
    • Furin Convertase Inhibitor ( Chloromethylketone)
    • Furin Inhibitor I
    • L-Lysinamide,N2-(1-oxodecyl)-L-arginyl-L-valyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-(2-chloro...
    • N2-(1-Oxodecyl)-L-arginyl-L-valyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-(chloroacetyl)butyl]-L-lysinamide
    • 4-formyl-2-methoxyphenyl decanoate
    • Decanoic acid,4-formyl-2-methoxyphenyl ester
    • decanoyl RVKR-CMK
    • decanoyl vanillin
    • decanoyl-RVKR-chloromethylketone
    • Dec-RVKR-CMK
    • Furin Inhibitor I, Dec-RVKR-CMK
    • Furin-IN-I
    • 150113-99-8
    • N(2)-decanoyl-L-arginyl-L-valyl-N-[(3S)-6-carbamimidamido-1-chloro-2-oxohexan-3-yl]-L-lysinamide
    • decanoyl-L-Arg-L-Val-L-Lys-L-Arg-chloromethylketone
    • decanoyl-Arg-Val-Lys-Arg chloromethylketone
    • decanoyl-Arg-Val-Lys-Arg-chloromethyl ketone
    • HY-107760
    • N(2)-(1-oxodecyl)-L-arginyl-L-valyl-N-[(1S)-4-[(aminoiminomethyl)amino]-1-(2-chloroacetyl)butyl]-L-lysinamide
    • CS-0029492
    • AKOS024457645
    • N-[(2S)-1-[[(2S)-1-[[(2S)-6-amino-1-[[(3S)-1-chloro-6-(diaminomethylideneamino)-2-oxohexan-3-yl]amino]-1-oxohexan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]decanamide
    • decanoyl-Arg-Val-Lys-Arg-chloromethyl-ketone
    • GTPL11258
    • Decanoyl-Arg-Val-Lys-Arg-chloromethylketonetrifluoroacetatesalt
    • CHEBI:156289
    • Decanoyl-Arg-Val-Lys-Arg-chloromethylketone trifluoroacetate salt
    • DA-62736
    • Inchi: 1S/C34H66ClN11O5/c1-4-5-6-7-8-9-10-18-28(48)43-25(17-14-21-42-34(39)40)31(50)46-29(23(2)3)32(51)45-26(15-11-12-19-36)30(49)44-24(27(47)22-35)16-13-20-41-33(37)38/h23-26,29H,4-22,36H2,1-3H3,(H,43,48)(H,44,49)(H,45,51)(H,46,50)(H4,37,38,41)(H4,39,40,42)/t24-,25-,26-,29-/m0/s1
    • InChI Key: NHBJTTGFHCHQHS-VZTVMPNDSA-N
    • SMILES: ClCC([C@H](CCC/N=C(\N)/N)NC([C@H](CCCCN)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC(CCCCCCCCC)=O)=O)=O)=O)=O

Computed Properties

  • Exact Mass: 743.49400
  • Monoisotopic Mass: 743.4936919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 36
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 288Ų

Experimental Properties

  • PSA: 283.29000
  • LogP: 5.83150

Decanoyl-RVKR-CMK Pricemore >>

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